Methyl 5-amino-6-bromo-3-(difluoromethyl)picolinate

• IUPAC Name: methyl 5-amino-6-bromo-3-(difluoromethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C8H7BrF2N2O2/c1-15-8(14)5-3(7(10)11)2-4(12)6(9)13-5/h2,7H,12H2,1H3
• InChI Key: UNOZFDOLZAZKGT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(C=C1C(F)F)N)Br
• Molecular Formula: C8H7BrF2N2O2
• Molecular Weight: 281.05 g/mol

Description

Methyl 5-amino-6-bromo-3-(difluoromethyl)picolinate (Methyl 5-ABDFP) is a small molecule compound with a wide range of applications in scientific research. The compound was first synthesized in the early 2000s and has since been used in a variety of fields, including biochemistry, pharmacology, and drug discovery. Methyl 5-ABDFP has been found to be an effective inhibitor of certain enzymes, and has been used in a number of studies to explore the biochemical and physiological effects of various compounds. In

Scientific Research Applications

Methyl 5-ABDFP has been used in a number of scientific research applications, including biochemistry, pharmacology, and drug discovery. In biochemistry, the compound has been used as an inhibitor of certain enzymes, including cytochrome P450 and cytochrome b5. In pharmacology, Methyl 5-ABDFP has been used to study the biochemical and physiological effects of various compounds. In drug discovery, the compound has been used to explore the potential of new drug candidates.

Mechanism of Action

Methyl 5-ABDFP acts as an inhibitor of certain enzymes, such as cytochrome P450 and cytochrome b5. The compound binds to these enzymes, preventing them from catalyzing their reactions. This inhibition of enzyme activity can have a variety of effects, depending on the enzyme and the compound being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of Methyl 5-ABDFP depend on the compound being studied and the enzyme being inhibited. In general, the compound has been found to have a variety of effects, including inhibiting the production of certain hormones, altering the metabolism of certain compounds, and affecting the activity of certain receptors.

Advantages and Limitations for Lab Experiments

Methyl 5-ABDFP has a number of advantages for lab experiments. The compound is relatively easy to synthesize, and is relatively stable in the presence of other compounds. Additionally, the compound is relatively non-toxic, and can be used in a variety of experiments without posing a risk to the researcher or the environment. However, the compound is relatively expensive, and can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for Methyl 5-ABDFP. The compound could be used to explore the potential of new drug candidates, or to investigate the biochemical and physiological effects of various compounds. Additionally, the compound could be used to study the effects of enzyme inhibitors on various processes, such as metabolism and hormone production. Finally, the compound could be used to further investigate the potential of cytochrome P450 and cytochrome b5 as drug targets.

Synthesis Methods

The synthesis of Methyl 5-ABDFP involves a multi-step process, beginning with the reaction of 5-amino-6-bromo-3-chloropyridine with difluoromethylmagnesium chloride. The reaction of this intermediate with p-toluenesulfonyl chloride yields the desired compound, Methyl 5-ABDFP. The entire synthesis process is outlined in detail in a number of scientific papers and can be found in the references.